Cas no 70416-40-9 (Ethyl 2-bromo-5-formylnicotinate)
70416-40-9 structure
Product Name:Ethyl 2-bromo-5-formylnicotinate
CAS No:70416-40-9
MF:C9H8BrNO3
MW:258.06872177124
CID:2108789
Update Time:2023-08-03
Ethyl 2-bromo-5-formylnicotinate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-bromo-5-formylnicotinate
- SELURJXPHGVLMI-UHFFFAOYSA-N
- 2-Bromo-5-formyl-nicotinic acid ethyl ester
- Ethyl 2-bromo-5-formylnicotinate
-
- Inchi: 1S/C9H8BrNO3/c1-2-14-9(13)7-3-6(5-12)4-11-8(7)10/h3-5H,2H2,1H3
- InChI Key: SELURJXPHGVLMI-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OCC)=CC(C=O)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 222
- Topological Polar Surface Area: 56.3
Ethyl 2-bromo-5-formylnicotinate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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